3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine 1-oxide

• CAS No.: 917396-41-9
• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• IUPAC Name: 3-(bromomethyl)-2-methyl-1-oxido-6-(trifluoromethyl)pyridin-1-ium
• InChI: InChI=1S/C8H7BrF3NO/c1-5-6(4-9)2-3-7(13(5)14)8(10,11)12/h2-3H,4H2,1H3
• InChI Key: CGGKNAKPCSWICZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=[N+]1[O-])C(F)(F)F)CBr

Description

3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine 1-oxide is a useful research compound. Its molecular formula is C8H7BrF3NO and its molecular weight is 270.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 3-(hydroxymethyl)-2-methyl-6-(trifluoromethyl)pyridine 1-oxide (207 mg, 1.0 mmol) and carbon tetrabromide (400 mg, 1.2 mmol) in CH2Cl2 (5 mL) at 0° C. was added Ph3P (393 mg, 1.5 mmol) in small portions over 5 min. The reaction mixture was then stirred at 0° C. for 30 min. Analysis by HPLC/MS indicated the reaction was complete. The reaction mixture was directly loaded onto a silica gel cartridge (40 g) and eluted with a gradient of EtOAc (0-100%) in hexanes to afford 202 mg (75%) of the title compound as a white solid. HPLC/MS: retention time=2.10 min, [M+H]+=269.9.